N-(2-chlorophenyl)-4-{[methyl(2-methylprop-2-en-1-yl)amino]methyl}benzamide

• IUPAC Name: N-(2-chlorophenyl)-4-[[methyl(2-methylprop-2-enyl)amino]methyl]benzamide
• InChI: InChI=1S/C19H21ClN2O/c1-14(2)12-22(3)13-15-8-10-16(11-9-15)19(23)21-18-7-5-4-6-17(18)20/h4-11H,1,12-13H2,2-3H3,(H,21,23)
• InChI Key: PWSCZBBRMVRGNK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN(C)CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C19H21ClN2O
• Molecular Weight: 328.8 g/mol

Description

N-(2-chlorophenyl)-4-{[methyl(2-methylprop-2-en-1-yl)amino]methyl}benzamide, also known as PNU-74654, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. This compound belongs to a class of molecules known as small molecule inhibitors, which are designed to target specific proteins or enzymes involved in cancer cell growth and proliferation.

Mechanism of Action

N-(2-chlorophenyl)-4-{[methyl(2-methylprop-2-en-1-yl)amino]methyl}benzamide inhibits the activity of PLK1 by binding to the protein's active site, preventing it from phosphorylating its substrate proteins. This leads to a disruption of the normal cell cycle and ultimately induces cell death.
Biochemical and Physiological Effects:
Studies have shown that N-(2-chlorophenyl)-4-{[methyl(2-methylprop-2-en-1-yl)amino]methyl}benzamide can induce cell cycle arrest and apoptosis in a variety of cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, this compound has been shown to inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-4-{[methyl(2-methylprop-2-en-1-yl)amino]methyl}benzamide in lab experiments is its specificity for PLK1, which allows for targeted inhibition of this protein without affecting other cellular processes. However, one limitation of this compound is its relatively low potency, which may require higher concentrations to achieve the desired effect.

Future Directions

Future research on N-(2-chlorophenyl)-4-{[methyl(2-methylprop-2-en-1-yl)amino]methyl}benzamide could focus on improving its potency and selectivity for PLK1, as well as exploring its potential use in combination with other cancer therapies. Additionally, further studies could investigate the potential use of this compound in other diseases or conditions beyond cancer.

Scientific Research Applications

N-(2-chlorophenyl)-4-{[methyl(2-methylprop-2-en-1-yl)amino]methyl}benzamide has been extensively studied for its potential use in cancer treatment. Specifically, this compound has been shown to inhibit the activity of a protein called polo-like kinase 1 (PLK1), which is involved in cell division and proliferation. Inhibition of PLK1 activity has been shown to induce cell cycle arrest and apoptosis, making it a promising target for cancer therapy.